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Compound of Interest

Compound Name: Ovalene

Cat. No.: B110330 Get Quote

Essential Safety and Handling Guide for Ovalene
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Ovalene. This

guide provides immediate, essential safety protocols and logistical information for the proper

use and disposal of Ovalene, reinforcing our commitment to being your preferred partner in

laboratory safety and chemical handling.

Ovalene is a polycyclic aromatic hydrocarbon with the formula C₃₂H₁₄.[1] It is a reddish-orange

compound that is sparingly soluble in solvents like benzene, toluene, and dichloromethane.[1]

Understanding its properties is the first step toward safe handling.

Personal Protective Equipment (PPE)
When working with Ovalene, appropriate personal protective equipment is mandatory to

prevent exposure. The following table summarizes the required PPE.
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[2] A face shield may be required for tasks

with a high splash hazard.[3][4][5]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[2] Handle with chemical-impermeable

gloves that have been inspected prior to use.[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[2]

Ensure adequate ventilation.[2][6]

Safe Handling and Storage
Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

Work in a well-ventilated area.[2]

Avoid the formation of dust and aerosols.[2]

Avoid contact with skin and eyes.[2]

Use non-sparking tools to prevent ignition.[2]

Prevent fire caused by electrostatic discharge.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from foodstuff containers and incompatible materials.[2]

Accidental Release Measures
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In the event of a spill, follow these procedures to mitigate risks:

Personal Precautions:

Evacuate personnel to a safe area.[2]

Wear appropriate personal protective equipment, including chemical-impermeable gloves.

[2]

Avoid breathing vapors, mist, gas, or dust.[2][6]

Remove all sources of ignition.[2]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[2]

Do not let the chemical enter drains, as it must be kept out of the environment.[2]

Containment and Cleaning:

Collect the spilled material and arrange for disposal.[2]

Keep the chemical in suitable, closed containers for disposal.[2]

Use spark-proof tools and explosion-proof equipment during cleanup.[2]

Disposal Plan
Proper disposal of Ovalene and its containers is crucial to prevent environmental

contamination.

Chemical Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[2]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]
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Do not discharge into sewer systems.[2][6]

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[2][6]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[2][6]

Combustible packaging materials can be disposed of through controlled incineration with

flue gas scrubbing.[2][6]

Procedural Workflow for Handling Ovalene
The following diagram illustrates the step-by-step process for safely handling Ovalene from

preparation to disposal.
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Safe handling workflow for Ovalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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